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Abstract
This technical guide provides a comprehensive overview of the thermophysical properties of

phenethyl isovalerate, an aromatic ester of significant interest in the fragrance, flavor, and

pharmaceutical industries. This document is intended for researchers, scientists, and drug

development professionals, offering both established data and a detailed framework for the

experimental determination of key properties. By synthesizing technical data with insights into

experimental methodologies, this guide serves as a practical resource for the application and

characterization of phenethyl isovalerate.

Introduction: The Molecular Profile of Phenethyl
Isovalerate
Phenethyl isovalerate (2-phenylethyl 3-methylbutanoate) is a colorless to pale yellow liquid

renowned for its pleasant, fruity, and floral aroma.[1] It is an ester formed from the reaction of

phenethyl alcohol and isovaleric acid.[1] Its unique sensory characteristics have led to its
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widespread use as a fragrance ingredient in perfumes, cosmetics, and personal care products,

as well as a flavoring agent in food and beverages.[1][2] Beyond its organoleptic properties,

understanding the thermophysical characteristics of phenethyl isovalerate is crucial for its

application in drug formulation and development, where it may serve as an excipient.[3]

Chemical Structure and Identification:

The molecular structure of phenethyl isovalerate consists of a phenethyl group attached to an

isovalerate moiety. This structure dictates its physicochemical properties and its interactions

with other molecules.

IUPAC Name: 2-phenylethyl 3-methylbutanoate[4]

Synonyms: Phenylethyl isovalerate, Benzyl carbinyl isovalerianate, Phenethyl

isopentanoate[1][5]

CAS Number: 140-26-1[4]

Molecular Formula: C₁₃H₁₈O₂[4]

Molecular Weight: 206.28 g/mol [4]

Physicochemical Properties: A Quantitative
Overview
A summary of the key physicochemical properties of phenethyl isovalerate is presented in the

table below. These values are essential for a wide range of applications, from predicting its

behavior in formulations to ensuring its safe handling and storage.
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Property Value Source(s)

Appearance
Colorless to slightly yellow

liquid
[1][2]

Odor
Fruity, floral, rose, peach,

apricot
[6]

Boiling Point
263.00 to 268.00 °C at 760

mmHg
[1][4]

Density 0.973 - 0.976 g/mL at 25 °C [4][7]

Refractive Index (n20/D) 1.482 - 1.487 [2][4]

Vapor Pressure
0.003 mmHg at 25 °C

(estimated)

Flash Point > 100 °C (> 212 °F)

Solubility
Insoluble in water; soluble in

alcohols and oils
[1]

Synthesis and Purification: The Path to High-Purity
Phenethyl Isovalerate
The primary method for synthesizing phenethyl isovalerate is through Fischer esterification.

This well-established reaction involves the acid-catalyzed reaction of a carboxylic acid

(isovaleric acid) with an alcohol (phenethyl alcohol).

Fischer Esterification: A Standard Protocol
The choice of an acid catalyst, typically sulfuric acid, is crucial as it protonates the carbonyl

oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the

nucleophilic attack by the alcohol. The reaction is reversible and is often driven to completion

by removing the water formed during the reaction.

Experimental Protocol:
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Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, combine equimolar amounts of phenethyl alcohol and isovaleric acid.

Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the

total reactant weight).

Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap, driving the equilibrium towards the formation of the ester.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting materials are consumed.

Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate

solution).

Extraction: Extract the ester with a suitable organic solvent (e.g., diethyl ether).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. Further purification can be achieved by vacuum

distillation to obtain high-purity phenethyl isovalerate.

Phenethyl Alcohol +
Isovaleric Acid H₂SO₄ (catalyst)Add Reflux with

Dean-Stark Trap Fischer EsterificationHeat Neutralization &
Extraction

Reaction
Completion Vacuum Distillation High-Purity
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Caption: Experimental workflow for viscosity determination using a rotational viscometer.

Surface Tension: Interfacial Phenomena
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. It is a crucial property for understanding wetting, emulsification, and the formation of

droplets, all of which are important in pharmaceutical and cosmetic formulations.
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Experimental Protocol: Pendant Drop Tensiometry

The pendant drop method is a precise optical technique for measuring surface tension.

Instrument Setup: A syringe with a needle of known diameter is filled with phenethyl
isovalerate.

Droplet Formation: A small droplet of the liquid is formed at the tip of the needle.

Image Acquisition: A high-resolution camera captures the profile of the pendant drop.

Shape Analysis: The shape of the drop is determined by the balance between surface

tension and gravity. Sophisticated software analyzes the drop shape and fits it to the Young-

Laplace equation.

Calculation: The surface tension is calculated from the shape of the droplet, the density of

the liquid, and the acceleration due to gravity.

Thermal Analysis: Stability and Phase Behavior
Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), provide critical information about the thermal stability and

phase behavior of materials.

4.3.1. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to determine properties such as melting point, glass transition

temperature, and enthalpy of fusion.

Experimental Protocol:

Sample Preparation: A small, accurately weighed amount of phenethyl isovalerate (typically

5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a

reference.

Temperature Program: The sample and reference are subjected to a controlled temperature

program, typically a linear heating and cooling ramp.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermophysical-properties-of-phenethyl-isovalerate
https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermophysical-properties-of-phenethyl-isovalerate
https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermophysical-properties-of-phenethyl-isovalerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: The DSC instrument records the heat flow to or from the sample relative to

the reference.

Data Analysis: Endothermic or exothermic events, such as melting or crystallization, appear

as peaks in the DSC thermogram. The temperature at the peak maximum indicates the

transition temperature, and the area under the peak is proportional to the enthalpy of the

transition.

4.3.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is used to evaluate the thermal stability and decomposition profile of a material.

Experimental Protocol:

Sample Preparation: A small amount of phenethyl isovalerate is placed in a tared TGA pan.

Atmosphere Control: The sample is heated in a controlled atmosphere (e.g., nitrogen for

inert conditions or air for oxidative stability).

Heating Program: The sample is heated at a constant rate over a defined temperature range.

Data Acquisition: The TGA instrument continuously records the mass of the sample as a

function of temperature.

Data Analysis: The resulting TGA curve shows the temperature at which mass loss occurs,

indicating the onset of decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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